(5-fluorobenzo[b]thiophen-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (5-fluoro-1-benzothiophen-2-yl)-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C21H19FN2O2S/c22-14-3-6-19-13(8-14)9-20(27-19)21(25)24-15-4-5-16(24)11-18(10-15)26-17-2-1-7-23-12-17/h1-3,6-9,12,15-16,18H,4-5,10-11H2
• InChI Key: FDEQZOVTXBHKNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CC4=C(S3)C=CC(=C4)F)OC5=CN=CC=C5
• Molecular Formula: C21H19FN2O2S
• Molecular Weight: 382.5 g/mol

Description

(5-fluorobenzo[b]thiophen-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C21H19FN2O2S and its molecular weight is 382.45. The purity is usually 95%.
The exact mass of the compound (5-fluorobenzo[b]thiophen-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (5-fluorobenzo[b]thiophen-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-fluorobenzo[b]thiophen-2-yl)((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis

The design and synthesis of novel heterocyclic compounds, like the one , often aim at improving pharmacological profiles or exploring new biological activities. For instance, Malik and Khan (2014) described the synthesis of a series of novel compounds with anticonvulsant activities, showcasing the potential of heterocyclic chemistry in drug discovery Design and synthesis of (5-amino-1, 2, 4-triazin-6-yl)(2-(benzo[d] isoxazol-3-yl) pyrrolidin-1-yl)methanone derivatives as sodium channel blocker and anticonvulsant agents.

Structural Analysis and Activity

Compounds with complex structures undergo rigorous structural and activity analysis to determine their potential as therapeutic agents. For example, Benaka Prasad et al. (2018) reported on the antiproliferative activity and structural characterization of a novel heterocycle, indicating the importance of structural analysis in identifying bioactive compounds Synthesis, structural exploration and Hirshfeld surface analysis of a novel bioactive heterocycle: (4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone.

Antimicrobial Activity

Heterocyclic compounds often display a range of biological activities, including antimicrobial properties. Gadakh et al. (2010) synthesized fluorine-containing pyrazoles and evaluated their antibacterial and antifungal activities, illustrating the potential of fluorinated compounds in antimicrobial research Synthesis and antimicrobial activity of novel fluorine containing 4-(substituted-2-hydroxybenzoyl)-1H-pyrazoles and pyrazolyl benzo[d]oxazoles.

Anticancer Activity

The search for new anticancer agents is a significant area of scientific research. Hammam et al. (2005) explored the anti-lung cancer activity of fluoro-substituted benzo[b]pyran, indicating how structural modifications can lead to potent anticancer activities Novel Fluoro Substituted Benzo[b]pyran with anti-Lung Cancer Activity.